N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-12-4-7-14(8-5-12)22-11-19-17(21-22)18(23)20-13-6-9-15(24-2)16(10-13)25-3/h4-11H,1-3H3,(H,20,23)
• InChI Key: VECMUOBVFMHNEJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC(=C(C=C3)OC)OC

Description

N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it a promising candidate for research in drug development, biochemistry, and other related fields.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, studies suggest that this compound may work by inhibiting certain enzymes or proteins in the body, which can lead to various biological effects.
Biochemical and Physiological Effects:
Studies have shown that N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several biochemical and physiological effects. For example, this compound has been found to exhibit antioxidant, anti-inflammatory, and analgesic properties. Additionally, it has been shown to have a positive effect on the immune system and can help regulate various metabolic processes in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its unique chemical structure, which allows for a wide range of potential applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is in drug development, where this compound is being studied for its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of science, such as biochemistry and materials science.
In conclusion, N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a promising chemical compound that has potential applications in various fields of scientific research. Its unique chemical structure and properties make it a valuable candidate for drug development, biochemistry, and other related fields. Further research is needed to fully understand the potential of this compound and its applications in science.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with 4-methylphenylhydrazine, followed by the addition of ethyl acetoacetate and sodium ethoxide. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several potential applications in scientific research. One of the main areas of interest is in drug development, where this compound is being studied for its potential as a therapeutic agent for various diseases. Additionally, this compound is being investigated for its antimicrobial, antifungal, and anticancer properties.